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Compound of Interest

Compound Name: 3-Nitrosalicylic acid

Cat. No.: B120594 Get Quote

Essential safety protocols and disposal guidelines for 3-Nitrosalicylic acid are critical for

ensuring a secure laboratory environment. This guide provides immediate, actionable

information for researchers, scientists, and drug development professionals, focusing on

personal protective equipment (PPE), operational procedures, and waste disposal.

Immediate Safety and Handling
3-Nitrosalicylic acid (CAS No. 85-38-1) is a yellow crystalline solid that presents several

hazards requiring careful management.[1] It is classified as a skin irritant (H315), a serious eye

irritant (H319), and may cause respiratory irritation (H335).[1][2][3] Therefore, adherence to

strict safety protocols is paramount.

Always handle 3-Nitrosalicylic acid in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation.[1][3] Avoid the formation of dust and aerosols

during handling.[1][3] Direct contact with skin and eyes should be strictly avoided.[1][3] In the

event of accidental contact, follow the first aid measures outlined in the table below.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Consult a physician.[1][3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Consult a physician if irritation occurs.

[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Immediately

consult a physician.[1][3]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards of 3-
Nitrosalicylic acid. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are

recommended for handling

nitro-compounds.[4] Thicker,

chemical-resistant nitrile

gloves (minimum 5-mil) may

be suitable for incidental

contact and handling the solid,

but have poor resistance to

concentrated acids.[3][5]

Always inspect gloves for

integrity before use and

change them immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Essential to protect against

dust particles and splashes.[3]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

Required when handling the

solid material outside of a fume

hood or when dust generation

is likely.[6]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against skin

contact.

Operational Plan: Step-by-Step Handling Procedure
The following workflow diagram outlines the safe handling of 3-Nitrosalicylic acid from receipt

to disposal.
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Safe Handling Workflow for 3-Nitrosalicylic Acid

Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE

2. Work in a Fume Hood

3. Carefully Weigh Solid

4. Dissolve in Appropriate Solvent

5. Perform Experimental Procedure

6. Decontaminate Glassware

7. Dispose of Waste

8. Doff PPE Correctly

Click to download full resolution via product page

Safe handling workflow for 3-Nitrosalicylic acid.
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Disposal Plan
The proper disposal of 3-Nitrosalicylic acid and its contaminated materials is crucial to

prevent environmental contamination and ensure laboratory safety. Nitroaromatic compounds

are generally considered hazardous waste.[7]

Option 1: Hazardous Waste Collection (Recommended)
This is the safest and most compliant method for disposing of 3-Nitrosalicylic acid waste.

Segregation: Do not mix 3-Nitrosalicylic acid waste with other waste streams, especially

incompatible materials like strong bases or reactive chemicals.

Container: Use a designated, leak-proof, and chemically compatible container for solid and

liquid waste. The container should be clearly labeled.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-Nitrosalicylic acid," and an indication of the hazards (e.g., "Irritant").

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department.

Option 2: Neutralization of Small Quantities (Use with
Extreme Caution)
Neutralization of acidic waste can sometimes be performed in the lab. However, the presence

of a nitro group can introduce additional hazards, and this procedure should only be

undertaken after a thorough risk assessment.

This procedure is intended only for small quantities of aqueous solutions of 3-Nitrosalicylic
acid.

Preparation:

Perform the neutralization in a fume hood.
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Wear all recommended PPE, including chemical splash goggles and appropriate gloves.

Have an appropriate spill kit ready.

Prepare a dilute solution of a weak base, such as 5% sodium bicarbonate in water.

Neutralization:

Place the beaker containing the 3-Nitrosalicylic acid solution in a larger secondary

container (e.g., an ice bath) to control any potential temperature increase.

Slowly and with constant stirring, add the dilute sodium bicarbonate solution to the acidic

waste. Be aware of potential gas evolution (carbon dioxide). The reaction is: C₇H₅NO₅ +

NaHCO₃ → C₇H₄NNaO₅ + H₂O + CO₂.[8][9]

Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding

the base dropwise until the pH is between 6 and 8.

Disposal of Neutralized Solution:

Once neutralized, the resulting solution may be permissible for drain disposal, depending

on local regulations. Always check with your institution's EHS for guidance on the disposal

of neutralized solutions.

If drain disposal is permitted, flush with at least 20 times its volume of water.

The following diagram illustrates the decision-making process for the disposal of 3-
Nitrosalicylic acid.
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Disposal Decision Tree for 3-Nitrosalicylic Acid

Generated 3-Nitrosalicylic
Acid Waste

Is it a small quantity of
aqueous solution?

Has a thorough risk
assessment been performed?

Yes

Dispose as hazardous waste
via EHS.

No
Proceed with cautious
neutralization protocol.

Yes

No

Check local regulations
for drain disposal.

Not Permitted

Dispose down the drain
with copious amounts of water.

Permitted
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Disposal decision tree for 3-Nitrosalicylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b120594?utm_src=pdf-body-img
https://www.benchchem.com/product/b120594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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